Cas no 65967-01-3 (n-acetylcolchinol methyl ether)

• Product name: n-acetylcolchinol methyl ether
• CAS No: 65967-01-3
• MF: C₂₁H₂₅NO₅
• MW: 371.426906347275
• CID: 863478
• PubChem ID: 97866

n-acetylcolchinol methyl ether Chemical and Physical Properties

Names and Identifiers

• n-acetylcolchinol methyl ether
• N-(1,2,3,9-tetramethoxy-6,7-dihydro-5H-dibenzo[5,3-b:1',2'-e][7]annulen-7-yl)acetamide
• Acetamide, N-(6,7-dihydro-3,9,10,11-tetramethoxy-5H-dibenzo(a,c)cyclohepten-5-yl)-, (S)-
• Colchinol, N-acetyl-, methyl ether
• SKF 287

• Inchi： InChI=1S/C21H25NO5/c1-12(23)22-17-9-6-13-10-18(25-3)20(26-4)21(27-5)19(13)15-8-7-14(24-2)11-16(15)17/h7-8,10-11,17H,6,9H2,1-5H3,(H,22,23)
• InChI Key： FEPNCXXZWLXIHV-UHFFFAOYSA-N
• SMILES： COc1ccc-2c(c1)C(CCc1cc(OC)c(OC)c(OC)c-21)NC(C)=O

Computed Properties

• Exact Mass: 371.17335
• Monoisotopic Mass: 371.17327290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66Ų
• XLogP3: 3

Experimental Properties

• PSA: 66.02

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Allocolchicine alkaloids Allocolchicine alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Allocolchicine alkaloids